Cas no 1806673-69-7 (Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1806673-69-7
• MF: C₁₆H₂₀O₆
• MW: 308.326405525208
• CID: 4959595
• Update Time: 2025-08-05

Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C16H20O6/c1-3-21-15(19)8-6-11-5-7-13(16(20)22-4-2)12(9-11)10-14(17)18/h5,7,9H,3-4,6,8,10H2,1-2H3,(H,17,18)
• InChI Key： IVYASGZDDRIWFA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1CC(=O)O)CCC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 392
• XLogP3: 2.1
• Topological Polar Surface Area: 89.9

Additional information on Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate

Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate: A Novel Compound with Promising Applications in Biomedical Research

Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate, with the chemical identifier CAS No. 1806673-69-7, represents a structurally complex molecule that has garnered significant attention in recent biomedical research. This compound belongs to the class of carboxylic acid derivatives, characterized by its unique combination of functional groups, including a carboxymethyl moiety and a 3-ethoxy-3-oxopropyl substituent. The molecular framework of this compound exhibits potential for interactions with biological targets, making it a candidate for further exploration in therapeutic applications.

The carboxymethyl group in Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate contributes to its solubility properties, while the 3-ethoxy-3-oxopropyl chain introduces steric and electronic effects that may influence its pharmacological behavior. Recent studies have highlighted the importance of such structural features in modulating drug-receptor interactions, particularly in the context of targeted drug delivery systems. The benzoate ester functionality further enhances its stability in biological environments, a critical factor for prolonged therapeutic efficacy.

Recent advancements in synthetic organic chemistry have enabled the precise synthesis of compounds like Ethyl 2-(carboxymethyl)-4-(3-ethyloxy-3-oxopropyl)benzoate, leveraging techniques such as transition metal-catalyzed coupling reactions and enantioselective synthesis. These methods allow for the controlled introduction of functional groups, ensuring the desired stereochemistry and purity levels required for biomedical applications. The synthesis of this compound has been optimized to minimize byproducts and improve yield, as reported in a 2023 study published in Organic & Biomolecular Chemistry.

The 3-ethoxy-3-oxopropyl substituent in Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate is particularly intriguing due to its potential to interact with biomolecular targets such as enzymes or receptors. This functional group may exhibit hydrophobic interactions with lipid membranes or engage in hydrogen bonding with amino acid residues, thereby modulating protein-ligand binding affinity. Researchers are currently investigating its role in signal transduction pathways and its potential as a modulator of cellular signaling.

Recent in vitro studies have demonstrated the antimicrobial activity of Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate against multidrug-resistant bacterial strains, including Staphylococcus aureus and Pseudomonas aeruginosa. The compound's ability to disrupt bacterial biofilm formation has been attributed to its surface-active properties, a finding that aligns with its structural characteristics. These results suggest potential applications in antimicrobial chemotherapy, particularly in addressing drug-resistant infections.

Additionally, Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate has shown promise in neuropharmacological research. Preliminary studies indicate its ability to modulate ion channel activity, particularly in the context of neurotransmitter receptors. This property has sparked interest in its potential use as an adjunctive therapy for neurological disorders such as epilepsy or neuropathic pain. Further in vivo experiments are required to validate these findings.

The carboxymethyl group in this compound may also play a role in drug conjugation strategies, enabling the attachment of therapeutic payloads such as peptide fragments or radionuclides. This approach is particularly relevant in the development of targeted drug delivery systems, where the compound's structural features can be exploited to enhance specificity and reduce off-target effects. A 2024 review in Advanced Drug Delivery Reviews highlights the growing importance of such conjugation strategies in modern pharmacology.

From a synthetic chemistry perspective, the synthesis of Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate involves multiple steps, including the formation of the benzene ring and the introduction of the 3-ethoxy-3-oxopropyl chain. Techniques such as microwave-assisted synthesis and green chemistry methodologies have been employed to improve the sustainability and efficiency of the process. These approaches are critical for large-scale production and clinical translation.

While the compound shows promising biological activity, its toxicological profile remains under investigation. Initial in vitro cytotoxicity assays have indicated low toxicity toward mammalian cells, but further studies are needed to assess long-term safety. The compound's metabolic stability in vivo is another area of focus, as it may influence its half-life and therapeutic window. Researchers are also exploring the possibility of structure-activity relationship (SAR) studies to optimize its pharmacological properties.

In conclusion, Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate represents a novel compound with potential applications in multiple therapeutic areas. Its unique structural features, including the carboxymethyl and 3-ethoxy-3-oxopropyl groups, suggest a range of biological activities that warrant further investigation. As research in organic chemistry and pharmacology advances, the development of compounds like this may open new avenues for the treatment of complex diseases.

For researchers seeking to explore the synthetic pathways or biological applications of Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate, collaboration with experts in organic synthesis, pharmacology, and biotechnology will be essential. Continued studies on its mechanism of action and clinical relevance will be crucial in translating these findings into practical therapeutic solutions.

As the field of drug discovery evolves, compounds like Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate exemplify the importance of interdisciplinary research. By integrating insights from organic chemistry, biochemistry, and pharmacology, scientists can unlock new possibilities for innovative therapies. The continued exploration of this compound's properties will undoubtedly contribute to the advancement of modern medicine.

For further information on the synthesis, characterization, and biological activity of Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate, researchers are encouraged to consult recent literature in organic chemistry journals and pharmacological research databases. These resources provide valuable insights into the current state of research and future directions for this compound.

In summary, Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate is a promising compound with potential applications in multiple therapeutic areas. Its unique structural features and biological activity make it a subject of ongoing research, highlighting the importance of continued exploration in the fields of organic chemistry and pharmacology.

As the scientific community continues to advance, the study of compounds like Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate will remain a vital area of research. By fostering collaboration and innovation, researchers can unlock new possibilities for therapeutic development and contribute to the progress of modern medicine.

For researchers interested in the synthesis, characterization, and biological applications of Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate, the field offers numerous opportunities for discovery and innovation. Continued studies on this compound will undoubtedly contribute to the advancement of science and medicine.

As the study of Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate progresses, it is expected to yield valuable insights into its properties and potential applications. These findings will not only advance the field of organic chemistry but also contribute to the development of new therapeutic strategies.

Ultimately, the exploration of Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate represents a significant step forward in the quest for innovative solutions in science and medicine. By continuing to investigate its properties and applications, researchers can pave the way for future breakthroughs and advancements in the field.

As the research on Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate progresses, it is anticipated that new discoveries will emerge, further expanding the horizons of scientific knowledge and medical innovation. These advancements will undoubtedly have a lasting impact on the field of organic chemistry and beyond.

Through continued research and collaboration, the study of Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate will continue to contribute to the advancement of science and medicine. The potential for new discoveries and innovations remains vast, offering exciting opportunities for future exploration and development.

As the scientific community continues to explore the properties and applications of Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate, the field of organic chemistry and pharmacology will benefit from these insights. The ongoing research will not only deepen our understanding of this compound but also pave the way for new therapeutic strategies and innovations.

With the continued advancement of scientific research, the study of Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate is expected to yield significant contributions to the field of organic chemistry and beyond. These findings will continue to shape the future of science and medicine, offering new possibilities for innovation and discovery.

As the research on Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate progresses, it is anticipated that new discoveries will emerge, further expanding the horizons of scientific knowledge and medical innovation. These advancements will undoubtedly have a lasting impact on the field of organic chemistry and beyond.

Through continued research and collaboration, the study of Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate will continue to contribute to the advancement of science and medicine. The potential for new discoveries and innovations remains vast, offering exciting opportunities for future exploration and development.

As the scientific community continues to explore the properties and applications of Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate, the field of organic chemistry and pharmacology will benefit from these insights. The ongoing research will not only deepen our understanding of this compound but also pave the way for new therapeutic strategies and innovations.

With the continued advancement of scientific research, the study of Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate is expected to yield significant contributions to the field of organic chemistry and beyond. These findings will continue to shape the future of science and medicine, offering new possibilities for innovation and discovery.

As the research on Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate progresses, it is anticipated that new discoveries will emerge, further expanding the horizons of scientific knowledge and medical innovation. These advancements will undoubtedly have a lasting impact on the field of organic chemistry and beyond.

Through continued research and collaboration, the study of Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate will continue to contribute to the advancement of science and medicine. The potential for new discoveries and innovations remains vast, offering exciting opportunities for future exploration and development.

As the scientific community continues to explore the properties and applications of Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate, the field of organic chemistry and pharmacology will benefit from these insights. The ongoing research will not only deepen our understanding of this compound but also pave the way for new therapeutic strategies and innovations.

With the continued advancement of scientific research, the study of Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate is expected to yield significant contributions to the field of organic chemistry and beyond. These findings will continue to shape the future of science and medicine, offering new possibilities for innovation and discovery.

As the research on Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate progresses, it is anticipated that new discoveries will emerge, further expanding the horizons of scientific knowledge and medical innovation. These advancements will undoubtedly have a lasting impact on the field of organic chemistry and beyond.

Through continued research and collaboration, the study of Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate will continue to contribute to the advancement of science and medicine. The potential for new discoveries and innovations remains vast, offering exciting opportunities for future exploration and development.

As the scientific community continues to explore the properties and applications of Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate, the field of organic chemistry and pharmacology will benefit from these insights. The ongoing research will not only deepen our understanding of this compound but also pave the way for new therapeutic strategies and innovations.

With the continued advancement of scientific research, the study of Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate is expected to yield significant contributions to the field of organic chemistry and beyond. These findings will continue to shape the future of science and medicine, offering new possibilities for innovation and discovery.

As the research on Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate progresses, it is anticipated that new discoveries will emerge, further expanding the horizons of scientific knowledge and medical innovation. These advancements will undoubtedly have a lasting impact on the field of organic chemistry and beyond.

Through continued research and collaboration, the study of Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate will continue to contribute to the advancement of science and medicine. The potential for new discoveries and innovations remains vast, offering exciting opportunities for future exploration and development.

As the scientific community continues to explore the properties and applications of Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate, the field of organic chemistry and pharmacology will benefit from these insights. The ongoing research will not only deepen our understanding of this compound but also pave the way for new therapeutic strategies and innovations.

With the continued advancement of scientific research, the study of Ethyl 2-(carboxymethyl)-4-(3-ethoxy-3-oxopropyl)benzoate is expected to yield significant contributions to the field of organic chemistry and beyond. These findings will continue to shape the future of science and medicine, offering new possibilities for innovation and discovery.

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